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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzyl alcohol

Cat. No.: B151765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-fluorobenzyl alcohol (CAS

No. 99725-13-0), a key intermediate in organic synthesis with significant potential in the

pharmaceutical and fine chemical industries. This document outlines its chemical and physical

properties, a detailed experimental protocol for its synthesis, safety information, and its

application in the synthesis of advanced pharmaceutical compounds.

Core Chemical and Physical Data
5-Bromo-2-fluorobenzyl alcohol is a substituted aromatic alcohol. Its unique combination of a

bromine atom, a fluorine atom, and a hydroxymethyl group on the benzene ring makes it a

versatile building block for the synthesis of complex molecules.[1]
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Property Value Reference(s)

CAS Number 99725-13-0 [2][3]

Molecular Formula C₇H₆BrFO [2]

Molecular Weight 205.02 g/mol [2]

IUPAC Name
(5-Bromo-2-

fluorophenyl)methanol
[2]

Synonyms
5-Bromo-2-

fluorophenylmethanol
[2]

Physical State
Solid (presumed, based on

related compounds)

Purity Typically ≥98% [3]

Synthesis of 5-Bromo-2-fluorobenzyl Alcohol: An
Experimental Protocol
The synthesis of 5-Bromo-2-fluorobenzyl alcohol is most commonly achieved through the

reduction of its corresponding aldehyde, 5-Bromo-2-fluorobenzaldehyde. The following protocol

is a representative method based on established chemical transformations for similar

substrates.[4]

Reaction Scheme:
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Fig. 1: Reduction of 5-Bromo-2-fluorobenzaldehyde.

Materials and Reagents:
Reagent CAS Number Quantity Molar Equivalent

5-Bromo-2-

fluorobenzaldehyde
93777-26-5 10.0 g 1.0

Sodium borohydride

(NaBH₄)
16940-66-2 1.0 g 0.54

Methanol (or Ethanol) 67-56-1 100 mL -

Deionized Water 7732-18-5 As needed -

Ethyl Acetate 141-78-6 As needed -

Saturated Brine

Solution
- As needed -

Anhydrous Sodium

Sulfate
7757-82-6 As needed -

Procedure:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10.0 g of 5-Bromo-2-fluorobenzaldehyde in 100 mL of methanol.

Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates

to 0-5 °C.

Addition of Reducing Agent: Slowly add 1.0 g of sodium borohydride to the cooled solution in

small portions over 15-20 minutes. Maintain the temperature below 10 °C during the

addition.

Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture in

the ice bath for 1-2 hours. The reaction progress can be monitored by Thin Layer

Chromatography (TLC) until the starting aldehyde is consumed.

Quenching: Carefully quench the reaction by the slow addition of deionized water.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x 50 mL).

Washing: Combine the organic layers and wash with saturated brine solution (2 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification (if necessary): The crude 5-Bromo-2-fluorobenzyl alcohol can be further

purified by recrystallization or column chromatography to obtain a high-purity solid.

Application in Pharmaceutical Synthesis: A Case
Study
Halogenated benzyl alcohols are valuable intermediates in the synthesis of various active

pharmaceutical ingredients (APIs).[1] While a direct synthesis of a specific drug from 5-Bromo-
2-fluorobenzyl alcohol is not widely published, its structural motifs are present in advanced

therapeutic candidates. For instance, a structurally related core is found in Selective Androgen

Receptor Modulators (SARMs) like GSK2881078.[5][6] The following diagram illustrates a

plausible synthetic pathway where 5-Bromo-2-fluorobenzyl alcohol could serve as a key

starting material for a SARM-like scaffold.

Plausible Synthetic Pathway to a SARM Scaffold
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Fig. 2: Hypothetical synthesis of a SARM scaffold.
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Safety and Handling
5-Bromo-2-fluorobenzyl alcohol and its precursors are chemical reagents that should be

handled with appropriate safety precautions in a laboratory setting. Based on data for

structurally similar compounds, it is classified as an irritant.[7][8]

Hazard Category Description Precautionary Measures

Skin Irritation Causes skin irritation.[7]

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.

Eye Irritation
Causes serious eye irritation.

[7]

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.

Respiratory Irritation
May cause respiratory

irritation.[8]

Avoid breathing dust/fumes.

Use only in a well-ventilated

area.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant.[7]

This technical guide provides a summary of the available information on 5-Bromo-2-
fluorobenzyl alcohol. Researchers and drug development professionals are encouraged to

consult the referenced literature and safety data sheets for more comprehensive details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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